rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans (also known as racemic 4-methylpyrrolidine-3-carboxylic acid hydrochloride or 4-methylpyrrolidine-3-carboxylic acid hydrochloride) is a chiral compound that has a wide range of applications in the field of organic chemistry. It is a white crystalline solid with a molecular weight of 165.6 g/mol and a melting point of 154-156°C. Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is commercially available and is used in various research and industrial processes.
Scientific Research Applications
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is used in various scientific research applications. It is used as a chiral ligand in asymmetric synthesis reactions and as a reagent in the synthesis of various organic compounds. It is also used in the synthesis of chiral compounds, such as chiral amines and chiral alcohols. In addition, rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is used in the synthesis of peptides, peptidomimetics, and other bioactive molecules.
Mechanism of Action
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is a chiral ligand that can bind to a variety of substrates, including metals, peptides, and other organic molecules. The binding of rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans to a substrate is mediated by hydrogen bonding and van der Waals interactions. The binding of the ligand to the substrate can induce conformational changes in the substrate, which can affect its reactivity and biological activity.
Biochemical and Physiological Effects
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is not known to have any direct biochemical or physiological effects. However, due to its ability to bind to various substrates, it can indirectly affect the biochemical and physiological activities of the substrates to which it binds. For example, rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans can bind to peptides and proteins, which can alter their structure and activity.
Advantages and Limitations for Lab Experiments
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans has several advantages for laboratory experiments. It is commercially available and can be easily synthesized in the laboratory. It is also a relatively stable compound and is not toxic. Furthermore, it is a chiral ligand, which makes it useful for asymmetric synthesis reactions.
However, rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans also has some limitations. It is not soluble in water and is not very soluble in organic solvents. Furthermore, it is not very stable in the presence of bases and acids, which can limit its use in certain reactions.
Future Directions
There are several potential future directions for research involving rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans. For example, further research could be conducted to explore its potential applications as a chiral ligand in asymmetric synthesis reactions. Additionally, research could be conducted to investigate its ability to bind to peptides and proteins and its potential to induce conformational changes in these substrates. Finally, research could be conducted to explore its potential use in new drug delivery systems and its ability to modulate the activity of various biological molecules.
Synthesis Methods
Rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans is synthesized by the reaction of 4-methylpyrrolidine-3-carboxylic acid and hydrochloric acid. The reaction is carried out in an aqueous solution of hydrochloric acid at a temperature of 80-90°C and a pressure of 1-2 atm. The reaction is complete in about 1 hour and yields a white crystalline solid of racemic 4-methylpyrrolidine-3-carboxylic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methylpyrrolidin-3-one", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Reduction of 4-methylpyrrolidin-3-one with sodium borohydride in methanol to obtain 4-methylpyrrolidine.", "Step 2: Conversion of 4-methylpyrrolidine to its hydrochloride salt by treatment with hydrochloric acid in methanol.", "Step 3: Protection of the carboxylic acid group by reaction with ethyl chloroformate in the presence of sodium hydroxide in ethyl acetate to obtain ethyl (3R,4R)-4-methylpyrrolidine-3-carboxylate.", "Step 4: Hydrolysis of the ester group in ethyl (3R,4R)-4-methylpyrrolidine-3-carboxylate with aqueous hydrochloric acid to obtain (3R,4R)-4-methylpyrrolidine-3-carboxylic acid hydrochloride, trans." ] } | |
CAS RN |
2307776-47-0 |
Molecular Formula |
C6H12ClNO2 |
Molecular Weight |
165.6 |
Purity |
0 |
Origin of Product |
United States |
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